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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950

This guide provides immediate, essential safety and logistical information for the handling of 2-
Bromo-5-methylhexane, tailored for researchers, scientists, and drug development
professionals. The following procedures and recommendations are compiled to ensure the safe
handling, storage, and disposal of this compound.

Chemical Identifier:

Property Value

Chemical Name 2-Bromo-5-methylhexane
CAS Number 6570-93-0

Molecular Formula C7Ha1sBr

Molecular Weight 179.10 g/mol

Hazard Identification and GHS Classification

2-Bromo-5-methylhexane is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:

o Flammable liquids (Category 3): Flammable liquid and vapor[1].

o Skin corrosion/irritation (Category 2): Causes skin irritation[1].
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e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation[1].

e Specific target organ toxicity - single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation[1].

Signal Word: Warning[1]

Hazard Statements:

H226: Flammable liquid and vapor[1].

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-Bromo-5-methylhexane. The
following table summarizes the required PPE.
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Protection Type Specification

Purpose

Chemical safety goggles or
safety glasses with side-
shields conforming to EN166

Eye and Face Protection (EVU) or NIOSH (US)
standards. A face shield may
be required for splash
hazards[2][3].

To protect eyes from splashes

and vapors.

Chemically resistant,
impervious gloves such as
nitrile rubber. A flame-retardant

Skin Protection lab coat and appropriate
protective clothing should be
worn to prevent skin

exposure[3][4].

To prevent skin contact and
absorption, which can cause

irritation.

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If
) ) ventilation is inadequate or

Respiratory Protection o

exposure limits may be

exceeded, a NIOSH/MSHA

approved respirator is

required[2][3].

To prevent inhalation of vapors
which may cause respiratory

irritation.

Step-by-Step Handling and a Storage Protocol

Engineering Controls:

e Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation[2].

Handling Procedures:
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e Preparation: Before handling, ensure all required PPE is correctly donned. The work area
within the chemical fume hood should be clean and free of incompatible materials.

» Dispensing: Ground and bond containers when transferring material to prevent static
discharge[3][5]. Use only non-sparking tools[4][5].

e During Use: Avoid contact with skin, eyes, and clothing[2]. Do not breathe vapors or mist[3].
Avoid ingestion and inhalation[2]. Keep the container tightly closed when not in use. Do not
eat, drink, or smoke in the work area[3].

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling|3].

Storage:

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames[2][6].
o Keep containers tightly closed[2].

» Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

All waste containing 2-Bromo-5-methylhexane must be treated as hazardous waste.

o Waste Collection: Collect waste in a suitable, closed, and clearly labeled container. The label
should include "Hazardous Waste" and the full chemical name.

o Storage of Waste: Store waste containers in a designated and secure area, separate from
incompatible materials.

o Disposal: Dispose of the contents and container in accordance with all local, regional, and
national regulations. Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup and
disposal[7]. Do not dispose of down the drain or in regular trash[7][8].

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention[2][6].

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes. If skin irritation occurs, get medical
advice/attention[2][3].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor/physician[2][3].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.

Spills: Evacuate the area. Remove all sources of ignition. Ventilate the area. Wear
appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

Below is a workflow for the safe handling of 2-Bromo-5-methylhexane.

Prepare Work Area (Fume Hood) }——{ Dispense Chemical ‘
Don Appropriate PPE Perform Experiment End of Experinrent—® Decontaminate Work Area

Remove & Dispose of PPE

Assess Hazards & Review SDS Segregate Waste

Contact EHS for Pickup
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Caption: Workflow for the safe handling of 2-Bromo-5-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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